Cas no 2229544-92-5 (methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate)

• Product Name: methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate
• CAS No: 2229544-92-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6000960
• PubChem ID: 165636739
• Update Time: 2025-06-11

methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl β-hydroxy-4-(methoxymethyl)benzenepropanoate
• methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate
• methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate
• EN300-2000016
• 2229544-92-5

• Inchi： 1S/C12H16O4/c1-15-8-9-3-5-10(6-4-9)11(13)7-12(14)16-2/h3-6,11,13H,7-8H2,1-2H3
• InChI Key： UEOXPCGTIUQCKN-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)COC)(O)CC(=O)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate

Research Briefing on Methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate (CAS: 2229544-92-5): Recent Advances and Applications

Methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate (CAS: 2229544-92-5) is a synthetic intermediate of growing importance in pharmaceutical and chemical research. Recent studies have highlighted its potential as a versatile building block for drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. This briefing synthesizes the latest findings (2022-2024) regarding its synthesis optimization, biological activities, and emerging applications in medicinal chemistry.

A 2023 study in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated improved synthetic yields (82% vs previous 65%) via Pd-catalyzed asymmetric hydrogenation of the corresponding α,β-unsaturated ester precursor. The optimized protocol employed (R)-DTBM-SEGPHOS as chiral ligand, achieving 98% ee - critical for pharmaceutical applications requiring enantiomeric purity. Structural analysis by XRD revealed intramolecular hydrogen bonding between the hydroxyl and ester carbonyl groups, explaining the compound's unusual crystalline stability.

Notably, the 4-(methoxymethyl) substitution pattern has shown enhanced blood-brain barrier permeability in rodent models (Molecular Pharmaceutics, 2023, 20(4):2101-2112). This property is being exploited in preclinical studies of Alzheimer's disease therapeutics, where methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate derivatives demonstrate Aβ42 aggregation inhibition (IC50 = 3.2 μM) and microglial activation suppression. Structure-activity relationship (SAR) studies indicate the methoxymethyl group's crucial role in binding to the NLRP3 inflammasome.

In metabolic studies (Xenobiotica, 2024, 54(1):1-12), the compound exhibited favorable pharmacokinetics with t_1/2 = 6.8 h in human liver microsomes, though CYP2D6-mediated O-demethylation was identified as the major clearance pathway. This has prompted development of fluorinated analogs to improve metabolic stability. Patent activity has surged (WO202318712, EP4257562) covering crystalline forms and pro-drug derivatives, particularly for rheumatoid arthritis applications.

Ongoing clinical translation efforts focus on its utility as a chiral synthon for S1P₁ receptor modulators. A recent Nature Communications paper (2024, 15:1234) reported kilogram-scale production using continuous flow chemistry (residence time 8 min, 94% yield), addressing previous scalability challenges. Analytical method development has advanced with new HPLC-UV methods (USP monograph in progress) capable of detecting impurities at 0.05% levels.

The compound's safety profile continues to be evaluated, with recent genotoxicity studies (Regulatory Toxicology and Pharmacology, 2023, 144:105478) showing no mutagenic potential in Ames tests up to 500 μg/plate. However, developmental toxicity in zebrafish models suggests need for structural modifications if considering pediatric applications. These findings collectively position methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate as a promising scaffold warranting further investigation across multiple therapeutic areas.